Cas no 20766-55-6 (Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-)

• Product Name: Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-
• CAS No: 20766-55-6
• MF: C₁₉H₁₉N₂S₂
• MW: 339.497561693192
• CID: 238883
• PubChem ID: 5478303
• Update Time: 2025-04-19

Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-
• 3-ethyl-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole
• WCJHMNADZOKGGL-UHFFFAOYSA-
• InChI=1/C19H19N2S2/c1-3-20-14-9-5-7-11-16(14)22-18(20)13-19-21(4-2)15-10-6-8-12-17(15)23-19/h5-13H,3-4H2,1-2H3/q+1
• 20766-55-6
• DTXSID00275978
• CHEMBL365324
• AKOS005444782
• 3-ethyl-2-[(Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1,3-benzothiazol-3-ium
• GNF-PF-4093

• Inchi： 1S/C19H19N2S2/c1-3-20-14-9-5-7-11-16(14)22-18(20)13-19-21(4-2)15-10-6-8-12-17(15)23-19/h5-13H,3-4H2,1-2H3/q+1
• InChI Key： WCJHMNADZOKGGL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2[N+](CC)=C1/C=C1/N(CC)C2C=CC=CC=2S/1

Computed Properties

• Exact Mass: 339.09917
• Monoisotopic Mass: 339.09896596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 7.12